N,N'-Ditolyl-p-phenylenediamine
Overview
Description
“N,N’-Ditolyl-p-phenylenediamine” is a chemical compound that is related to "N,N-Diethyl-p-phenylenediamine" . It is an organic compound that is used in various applications. It is also known as "4-Amino-N,N-diethylaniline" .
Synthesis Analysis
The synthesis of a similar compound, “N,N’-diphenyl-p-phenylenediamine” (PDPPD), has been reported in the literature . The PDPPD material was obtained via the Buchwald–Hartwig C–N cross-coupling reaction . Another synthesis method involves the condensation of 1,4-cyclohexanedione with primary alkylamines .Chemical Reactions Analysis
“N,N’-Ditolyl-p-phenylenediamine” is likely to have similar chemical reactions to its related compounds. For instance, “N,N-Diethyl-p-phenylenediamine” is known to react with Hypochlorous acid and Hypochlorite ions, acquiring a pinkish color that can be quantitatively related to the concentration of those substances .Scientific Research Applications
Antioxidant in Rubber Industry
N,N’-Ditolyl-p-phenylenediamine: is widely utilized as an antioxidant in the rubber industry . It helps prevent the oxidative degradation of rubber, which can lead to loss of mechanical strength and flexibility. This compound is particularly valuable in the production of tires, where it contributes to the durability and longevity of the rubber by protecting it from harsh environmental conditions such as exposure to ozone and UV light.
Transformation Products in Environmental Studies
The environmental impact of N,N’-Ditolyl-p-phenylenediamine and its transformation products has gained attention due to concerns over toxicity . Studies focus on its occurrence in recycled tire rubber products and other consumer goods. Understanding the transformation products is crucial for assessing the environmental and health risks associated with the use of this compound in industrial applications.
Analytical Chemistry
In analytical chemistry, derivatives of N,N’-Ditolyl-p-phenylenediamine are used for the spectrophotometric determination of various substances . The compound’s ability to react with different chemicals makes it a versatile reagent for detecting and quantifying the presence of specific analytes in complex mixtures.
Redox Indicator
N,N’-Ditolyl-p-phenylenediamine: serves as a redox indicator due to its ability to undergo reversible oxidation-reduction reactions . In redox titrations, it can indicate the endpoint by changing color, which is essential for determining the concentration of oxidizing or reducing agents in a solution.
Synthesis of Imidazole Derivatives
The compound is used in the synthesis of imidazole derivatives, which have a wide range of pharmacological activities . Imidazole-containing compounds are known for their antibacterial, antifungal, and antiviral properties, making them valuable in drug development.
Chemosensor Development
N,N’-Ditolyl-p-phenylenediamine: is involved in the creation of chemosensors, which are chemical sensors that detect specific ions or molecules . These sensors have applications in environmental monitoring, medical diagnostics, and industrial process control.
Mechanism of Action
Mode of Action
The exact mode of action of N,N’-Ditolyl-p-phenylenediamine It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
The biochemical pathways affected by N,N’-Ditolyl-p-phenylenediamine Given the complexity of biological systems, it is probable that this compound influences multiple pathways, potentially leading to a variety of downstream effects .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N,N’-Ditolyl-p-phenylenediamine These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of N,N’-Ditolyl-p-phenylenediamine ’s action are currently unknown. These effects would be determined by the compound’s mode of action and the biochemical pathways it affects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N,N’-Ditolyl-p-phenylenediamine . Factors such as temperature, pH, and the presence of other molecules can impact how this compound interacts with its targets and how it is metabolized within the body .
properties
IUPAC Name |
4-N-(2-methylphenyl)-1-N-(4-methylphenyl)benzene-1,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2/c1-15-7-9-17(10-8-15)21-18-11-13-19(14-12-18)22-20-6-4-3-5-16(20)2/h3-14,21-22H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPGLJHGYYVLNTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=CC=C(C=C2)NC3=CC=CC=C3C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00865373 |
Source
|
| Record name | N,N'-Ditolyl-p-phenylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00865373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Ditolyl-p-phenylenediamine | |
CAS RN |
27417-40-9 |
Source
|
| Record name | 1,4-Benzenediamine, N1,N4-bis(methylphenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027417409 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4-Benzenediamine, N1,N4-bis(methylphenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N'-Ditolyl-p-phenylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00865373 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Oxabicyclo[3.3.1]nonane-2,4-dione](/img/structure/B1585423.png)
